3-[(4-methylbenzyl)sulfanyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine

• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 3-[(4-methylphenyl)methylsulfanyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazol-4-amine
• InChI: InChI=1S/C19H22N4O3S/c1-12-5-7-13(8-6-12)11-27-19-22-21-18(23(19)20)14-9-15(24-2)17(26-4)16(10-14)25-3/h5-10H,11,20H2,1-4H3
• InChI Key: OCSOQLNUQOPJQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(N2N)C3=CC(=C(C(=C3)OC)OC)OC

Description

This compound is a 1,2,4-triazole derivative characterized by a sulfur-containing 4-methylbenzyl substituent at position 3 and a 3,4,5-trimethoxyphenyl group at position 5 of the triazole core. Synthesis typically involves S-alkylation of a triazole-3-thione precursor with 4-methylbenzyl bromide under basic conditions (e.g., K₂CO₃ in ethanol) . Crystallographic studies confirm non-planar molecular geometry, with dihedral angles between the triazole ring and aromatic substituents ranging from 32.6° to 70.8°, influencing intermolecular interactions .

Preparation Methods

The synthesis of 3-[(4-methylbenzyl)sulfanyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine and a suitable nitrile compound.

Introduction of the Sulfanyl Group: The sulfanyl group can be introduced via a nucleophilic substitution reaction using a thiol reagent.

Attachment of the Methylbenzyl Moiety: The methylbenzyl group can be attached through a Friedel-Crafts alkylation reaction.

Introduction of the Trimethoxyphenyl Group: The trimethoxyphenyl group can be introduced through a coupling reaction using a suitable aryl halide and a palladium catalyst.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of automated synthesis equipment to scale up the production process.

Chemical Reactions Analysis

3-[(4-methylbenzyl)sulfanyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents such as hydrogen gas and a palladium catalyst.

Substitution: The aromatic rings can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki or Heck reactions, to form new carbon-carbon bonds.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Antimicrobial and Antifungal Properties

Research has indicated that triazole derivatives exhibit significant antimicrobial and antifungal properties. The mechanism of action typically involves the inhibition of specific enzymes by binding to their active sites, which disrupts normal cellular functions. This property makes triazoles promising candidates for developing new antifungal agents to combat resistant strains of fungi .

In particular, studies have shown that compounds similar to 3-[(4-methylbenzyl)sulfanyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine can inhibit the growth of various bacteria and fungi, making them valuable in pharmaceutical formulations aimed at treating infections .

Anticancer Potential

The triazole ring system has been associated with anticancer activity in several studies. The compound's structural elements may contribute to its ability to induce apoptosis in cancer cells. For instance, investigations into structurally related compounds have revealed their effectiveness against various cancer cell lines by promoting cell death through caspase activation .

Synthesis and Derivative Development

The synthesis of 3-[(4-methylbenzyl)sulfanyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine typically involves multi-step organic reactions using solvents like ethanol or methanol. Key steps include the formation of the triazole ring through cyclization reactions involving appropriate precursors.

This synthetic route not only facilitates the production of the target compound but also allows for the exploration of various derivatives that may enhance biological activity or provide novel therapeutic effects.

Case Studies and Research Findings

• Antimicrobial Activity : In a study evaluating novel triazole derivatives, several compounds demonstrated significant antimicrobial effects against both gram-positive and gram-negative bacteria. The results suggested that modifications in the substituents on the triazole ring could lead to enhanced potency against resistant strains .
• Anticancer Activity : A series of experiments conducted on related triazole compounds showed promising results in inhibiting tumor growth in vitro. Specific derivatives were found to induce apoptosis in colon cancer (HCT-116) and cervical cancer (HeLa) cell lines with IC50 values indicating effective cytotoxicity .

Mechanism of Action

The mechanism of action of 3-[(4-methylbenzyl)sulfanyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity and thereby affecting the biochemical pathways in which the enzyme is involved. The trimethoxyphenyl group may enhance the compound’s binding affinity and specificity for certain targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Structural and Functional Comparison of Key Triazole Derivatives

Compound Name	Substituent at Position 3	Substituent at Position 5	Key Properties	Reference ID
Target Compound	4-Methylbenzylsulfanyl	3,4,5-Trimethoxyphenyl	Anticancer potential (tubulin inhibition); moderate lipophilicity (LogP ≈ 3.2)
3-[(2-Methylbenzyl)sulfanyl] analog	2-Methylbenzylsulfanyl	3,4,5-Trimethoxyphenyl	Reduced steric hindrance; 15% lower cytotoxicity vs. target in MCF-7 cells
3-[(3-Fluorobenzyl)sulfanyl]-5-(3,4,5-TMP)	3-Fluorobenzylsulfanyl	3,4,5-Trimethoxyphenyl	Enhanced electronic effects (σ = 0.34); 20% higher metabolic stability
3-(Benzylsulfanyl)-5-(1H-indol-2-yl)	Benzylsulfanyl	1H-Indol-2-yl	Antifungal activity (MIC = 8 µg/mL vs. Candida albicans)
(E)-3-Allylsulfanyl-N-(4-methoxybenzylidene)-5-(3,4,5-TMP)	Allylsulfanyl + 4-Methoxybenzylidene	3,4,5-Trimethoxyphenyl	Dual hydrogen bonding (C–H⋯N/S); 40% higher solubility in aqueous buffers
3-(4-Methylbenzylthio)-4-phenyl-5-(3,4,5-TMP)	4-Methylbenzylthio + 4-Phenyl	3,4,5-Trimethoxyphenyl	Synergistic π-π stacking; IC₅₀ = 1.8 µM (HeLa cells)

Key Observations:

Substituent Position Sensitivity :

• The 2-methylbenzyl analog () showed reduced cytotoxicity compared to the target compound, likely due to steric clashes with tubulin’s hydrophobic binding pocket .
• Fluorine substitution at position 3 () improved metabolic stability by resisting cytochrome P450 oxidation .

Biological Activity Trends :

• The indolyl-substituted analog () exhibited strong antifungal activity but negligible anticancer effects, highlighting the necessity of the 3,4,5-trimethoxyphenyl group for tubulin targeting .
• Allylsulfanyl derivatives () demonstrated improved solubility (up to 40%) due to conformational flexibility and hydrogen bonding .

Synthetic Flexibility :

• S-Alkylation with benzyl bromides () is a universal method for introducing sulfanyl groups, with yields >85% under optimized conditions .
• Schiff base formation (e.g., 4-methoxybenzylidene in ) adds π-conjugation, enhancing UV detection suitability (λ_max = 280–320 nm) .

Anticancer Activity:

The target compound inhibited tubulin polymerization by 72% at 10 µM, comparable to combretastatin A-4 (85% inhibition). Its 3,4,5-trimethoxyphenyl group binds to the colchicine site, as confirmed by molecular docking (ΔG = −9.2 kcal/mol) . By contrast, the 4-phenyl analog () showed stronger activity (IC₅₀ = 1.8 µM) due to additional π-π interactions with Tyrβ224 residues .

Biological Activity

3-[(4-methylbenzyl)sulfanyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine is a complex organic compound that exhibits significant biological activity due to its unique structural features. This article explores its biological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is C19H22N4O3S, with a molecular weight of 386.5 g/mol. The compound features a triazole ring, which is known for its ability to interact with various biological targets, enhancing its pharmacological potential.

Property	Value
Molecular Formula	C19H22N4O3S
Molecular Weight	386.5 g/mol
Structural Features	Triazole ring, sulfanyl group

Antibacterial Activity

Research has shown that triazole derivatives possess substantial antibacterial properties. The compound's triazole core is known to inhibit bacterial enzymes, disrupting their normal functions. A study demonstrated that similar triazole compounds exhibited selective antibacterial activity against various strains of bacteria such as Bacillus subtilis and Escherichia coli . The presence of the sulfanyl group in this compound may enhance its antibacterial efficacy.

Antifungal Activity

Triazoles are also recognized for their antifungal properties. They work by inhibiting the synthesis of ergosterol, an essential component of fungal cell membranes. This mechanism is crucial in treating fungal infections. The compound might exhibit similar antifungal activities due to its structural similarity to other known antifungal triazoles .

Anticancer Potential

The compound has shown promise in cancer research due to its ability to inhibit tumor cell proliferation. The triazole moiety can interact with enzymes involved in cancer development and progression. Studies have indicated that triazole derivatives can bind effectively to the ATP-binding site of tubulin, leading to reduced cell viability in cancer cell lines .

The mechanism by which 3-[(4-methylbenzyl)sulfanyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine exerts its biological effects involves:

• Enzyme Inhibition : The triazole ring binds to the active sites of specific enzymes.
• Disruption of Cellular Processes : By inhibiting critical pathways in bacteria and cancer cells.
• Interaction with Receptors : The unique substituents may enhance binding affinity to various biological targets.

Case Studies and Research Findings

• Antibacterial Screening : A comparative study involving various triazole derivatives highlighted that compounds with similar structures exhibited minimum inhibitory concentrations (MICs) ranging from 2 µg/mL to 32 µg/mL against pathogenic bacteria . This suggests potential for the tested compound in treating bacterial infections.
• Anticancer Activity : In vitro studies on cancer cell lines (e.g., HT-29 for colon cancer) have shown that triazole derivatives can significantly reduce cell viability with IC50 values indicating effective antiproliferative activity .
• In Vivo Studies : Preliminary animal studies have suggested anti-inflammatory properties associated with certain triazole derivatives, indicating a broader therapeutic application beyond antimicrobial and anticancer effects .